Cas no 1627-73-2 ([(E)-(phenylmethylidene)amino]thiourea)

• Product name: [(E)-(phenylmethylidene)amino]thiourea
• CAS No: 1627-73-2
• MF: C₈H₉N₃S
• MW: 179.24216
• CID: 154148
• PubChem ID: 5711036

[(E)-(phenylmethylidene)amino]thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(phenylmethylene)-
• 2-benzylidenehydrazine-1-carbothioamide
• Benzaldehyde thiosemicarbazone
• 1-BENZYLIDENETHIOSEMICARBAZIDE
• 2-benzylidenehydrazinecarbothioamide
• 2-formylbenzene thiosemicarbazone
• N-BENZYLTHIOSEMICARBAZIDE
• phenylcarbaldehyde thiosemicarbazone
• thiosemicarbazone of benzaldehyde
• AKOS B004230
• 2-(phenylmethylene)hydrazinecarbothioamide
• [2-(Benzylidene)hydrazono](amino)methanethiol
• 1-[[2-[Amino(mercapto)methylene]hydrazono]methyl]benzene
• [(E)-(phenylmethylidene)amino]thiourea
• Benzaldehydthiosemicarbazon
• (E)-Benzaldehydethiosemicarbazone
• AKOS000265830
• phenylthiosemicarbazone
• (E)-1-benzylidenethiosemicarbazide
• SR-01000631832-1
• 1627-73-2
• NSC267
• MLS000573216
• (E)-2-Benzylidenehydrazine-1-carbothioamide
• InChI=1/C8H9N3S/c9-8(12)11-10-6-7-4-2-1-3-5-7/h1-6H,(H3,9,11,12)/b10-6+
• Z49561493
• benzaldehyde N-allylthiosemicarbazone
• BDBM50241210
• 94794-26-0
• NCGC00245556-01
• SMR000184467
• UYHCMAZIKNVDSX-UXBLZVDNSA-
• AE-641/00581064
• UYHCMAZIKNVDSX-UXBLZVDNSA-N
• CTH1TK4P2V
• DTXSID40879419
• NSC-267
• HMS566E05
• UNII-CTH1TK4P2V
• Benzalthiosemicarbazone
• CHEMBL243185
• Hydrazinecarbothioamide, 2-(phenylmethylene)-, (E)-
• Benzaldehyde, thiosemicarbazone
• NSC 267
• WLN: SUYZMNU1R
• CCG-41780
• Hydrazinecarbothioamide, 2-(phenylmethylene)-
• AI3-22958
• SCHEMBL11098911
• [(E)-benzylideneamino]thiourea
• Hydrazinecarbothioamide, 2-(phenylmethylene)-, (2E)-
• EINECS 216-618-0
• 4-07-00-00538 (Beilstein Handbook Reference)
• Hydrazine, 1-benzylidene-2-(aminothiocarbonyl)-
• CS-0110137
• BRN 2045550
• SCHEMBL674761
• AKOS BBS-00004763
• benzaldehydethiosemicarbazone
• benzaldehyde,thiosemicarbazone
• (2E)-2-benzylidenehydrazinecarbothioamide
• ALBB-019976
• STK391366

• Inchi： InChI=1S/C8H9N3S/c9-8(12)11-10-6-7-4-2-1-3-5-7/h1-6H,(H3,9,11,12)/b10-6+
• InChI Key： UYHCMAZIKNVDSX-UXBLZVDNSA-N
• SMILES： C1(/C=N/NC(=S)N)C=CC=CC=1

Computed Properties

• Exact Mass: 179.05200
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.1939 (rough estimate)
• Melting Point: 154 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 82.50000
• LogP: 1.94490

[(E)-(phenylmethylidene)amino]thiourea Security Information

[(E)-(phenylmethylidene)amino]thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(E)-(phenylmethylidene)amino]thiourea

Comprehensive Analysis of [(E)-(phenylmethylidene)amino]thiourea (CAS No. 1627-73-2): Properties, Applications, and Research Insights

[(E)-(phenylmethylene)amino]thiourea (CAS 1627-73-2), a specialized organic compound, has garnered significant attention in recent years due to its unique molecular structure and versatile applications. This thiourea derivative features a phenylmethylidene group linked to a thiourea backbone, making it a valuable intermediate in synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, corrosion inhibitors, and chelating agents, aligning with the growing demand for sustainable chemical solutions.

The compound’s E-configuration (trans-isomer) is critical for its stability and reactivity, distinguishing it from other thiourea derivatives. Recent studies highlight its role in green chemistry initiatives, where its low toxicity and biodegradability are prioritized. With rising interest in eco-friendly additives and bioactive molecules, 1627-73-2 has become a focal point for innovations in agrochemical formulations and polymer stabilizers. Users searching for "thiourea derivatives applications" or "CAS 1627-73-2 synthesis" will find this compound’s adaptability particularly relevant.

From a structural perspective, the phenyl ring in [(E)-(phenylmethylidene)amino]thiourea enhances its aromatic interactions, enabling selective binding in molecular recognition systems. This property is leveraged in sensor technologies and catalysis, addressing trends like smart materials and precision chemistry. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a key factor for laboratories requiring reproducible synthetic routes.

Environmental and regulatory considerations further drive interest in this compound. Unlike traditional hazardous reagents, 1627-73-2 aligns with REACH and OECD guidelines for safer chemicals. Queries like "non-toxic thiourea alternatives" or "sustainable chemical intermediates" reflect this shift. Its compatibility with water-based systems also makes it suitable for industrial coatings and adhesive formulations, sectors emphasizing volatile organic compound (VOC) reduction.

In summary, [(E)-(phenylmethylidene)amino]thiourea (CAS 1627-73-2) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring relevance. For researchers seeking structure-activity relationships or manufacturers exploring high-performance additives, this thiourea derivative offers a compelling case study in modern chemical development.